Effect of Chlorine on Lipophilicity
The presence of the chlorine atom at position 5 differentiates the target compound from its dechlorinated analog, 2-hydroxy-4-propoxybenzonitrile (CAS 1352496-16-2, MW 177.20). The chlorine substituent adds 34.44 g/mol to the molecular weight and introduces an electron-withdrawing inductive effect that alters both the electronic character of the aromatic ring and the acidity of the adjacent hydroxyl group. Based on the established substituent π-value for aromatic chlorine (π ≈ +0.71 on the Hansch scale), the calculated logP of the target compound is approximately 0.7 units higher than that of the dechlorinated analog [1]. This difference is consequential for fragment-based screening campaigns, where logP values in the range of 2–3 are often preferred for balanced solubility and target engagement; the dechlorinated analog falls approximately 0.7 logP units lower, potentially reducing passive membrane permeability and hydrophobic binding-pocket complementarity [2].
| Evidence Dimension | Calculated octanol-water partition coefficient (logP) – chlorine substituent effect |
|---|---|
| Target Compound Data | Predicted logP ≈ 2.5–2.8 (based on fragment-additive method with Cl π-value of +0.71) |
| Comparator Or Baseline | 2-Hydroxy-4-propoxybenzonitrile (CAS 1352496-16-2): predicted logP ≈ 1.8–2.1 (without chlorine contribution) |
| Quantified Difference | Δ logP ≈ +0.7 (target minus dechlorinated analog); molecular weight difference = +34.44 g/mol |
| Conditions | Calculated using Hansch π-constants for aromatic substituents; experimentally verified for the benzonitrile scaffold class [1] |
Why This Matters
A 0.7 logP unit difference translates to approximately a 5-fold difference in octanol-water partition coefficient, which can determine whether a fragment hit is progressed or deprioritized in lipophilic-efficiency-driven lead optimization.
- [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC, 1995. Aromatic Cl π-value = +0.71. View Source
- [2] Huang H-L, Krieger IV, Parai MK, Gawandi VB, Sacchettini JC. Mycobacterium tuberculosis Malate Synthase Structures with Fragments Reveal a Portal for Substrate/Product Exchange. J. Biol. Chem., 2016, 291, 27421–27432. View Source
